Cas no 1291486-82-2 (8-(piperidine-1-sulfonyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one)

• Product Name: 8-(piperidine-1-sulfonyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
• CAS No: 1291486-82-2
• MF: C₁₁H₁₄N₄O₃S
• MW: 282.318860530853
• MDL: MFCD18804062
• CID: 4586575
• Update Time: 2025-11-02

8-(piperidine-1-sulfonyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 8-(Piperidin-1-ylsulfonyl)[1,2,4]-triazolo[4,3-a]pyridin-3(2H)-one
• 8-(piperidine-1-sulfonyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one

• MDL： MFCD18804062
• Inchi： 1S/C11H14N4O3S/c16-11-13-12-10-9(5-4-8-15(10)11)19(17,18)14-6-2-1-3-7-14/h4-5,8H,1-3,6-7H2,(H,13,16)
• InChI Key： CYCUNAYNFLMAPC-UHFFFAOYSA-N
• SMILES： C12=NNC(=O)N1C=CC=C2S(N1CCCCC1)(=O)=O

Additional information on 8-(piperidine-1-sulfonyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one

8-(Piperidine-1-sulfonyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one (CAS No. 1291486-82-2): A Comprehensive Overview

8-(Piperidine-1-sulfonyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one (CAS No. 1291486-82-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of triazolopyridine derivatives, which are known for their diverse biological activities and utility in drug discovery. In this article, we delve into the properties, synthesis, applications, and market trends of this intriguing molecule.

The molecular structure of 8-(piperidine-1-sulfonyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one combines a triazolopyridine core with a piperidine sulfonyl moiety, making it a versatile scaffold for medicinal chemistry. Researchers have explored its potential as a kinase inhibitor, particularly in the context of cancer therapy and inflammatory diseases. The compound's ability to modulate key signaling pathways has positioned it as a promising candidate for further development.

One of the most searched questions in the field of heterocyclic chemistry is: "What are the applications of triazolopyridine derivatives in drug discovery?" This compound provides a compelling answer, as its structural motifs are frequently employed in the design of small-molecule therapeutics. The piperidine sulfonyl group enhances the molecule's solubility and bioavailability, addressing a common challenge in drug formulation.

Recent advancements in AI-driven drug discovery have highlighted the importance of compounds like 8-(piperidine-1-sulfonyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one. Machine learning models are increasingly used to predict the biological activity and optimize the synthesis of such molecules. This aligns with the growing trend of computational chemistry in accelerating the development of novel pharmaceuticals.

The synthesis of 8-(piperidine-1-sulfonyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one typically involves multi-step organic reactions, including sulfonylation and cyclization processes. Researchers have optimized these methods to improve yield and purity, making the compound more accessible for laboratory and industrial use. The CAS No. 1291486-82-2 serves as a unique identifier for this compound in chemical databases, facilitating its retrieval and study.

In the context of green chemistry, there is a rising demand for sustainable synthesis routes for heterocyclic compounds. 8-(Piperidine-1-sulfonyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one has been the subject of studies aiming to reduce the environmental impact of its production. This aligns with the broader industry shift toward eco-friendly chemical processes.

Market trends indicate a growing interest in triazolopyridine-based compounds, driven by their potential in treating neurodegenerative diseases and metabolic disorders. The unique properties of 8-(piperidine-1-sulfonyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one make it a valuable asset for pharmaceutical companies investing in innovative therapies. Its patent status and regulatory approvals are closely monitored by industry stakeholders.

Another frequently searched topic is: "How does the piperidine sulfonyl group influence the pharmacokinetics of drug candidates?" In the case of 8-(piperidine-1-sulfonyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one, this moiety contributes to improved metabolic stability and tissue penetration, enhancing its therapeutic potential. These attributes are critical for the development of orally administered drugs.

In summary, 8-(piperidine-1-sulfonyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one (CAS No. 1291486-82-2) represents a fascinating example of modern medicinal chemistry. Its combination of a triazolopyridine core and a piperidine sulfonyl group offers numerous opportunities for innovation in drug design. As research continues to uncover its full potential, this compound is poised to play a significant role in addressing unmet medical needs.